Cas no 1804512-07-9 (1,2-Dibromo-4,5-difluoro-3-(difluoromethoxy)benzene)

• Product Name: 1,2-Dibromo-4,5-difluoro-3-(difluoromethoxy)benzene
• CAS No: 1804512-07-9
• MF: C₇H₂Br₂F₄O
• MW: 337.891794681549
• CID: 4974294
• Update Time: 2025-07-16

1,2-Dibromo-4,5-difluoro-3-(difluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dibromo-4,5-difluoro-3-(difluoromethoxy)benzene

• Inchi： 1S/C7H2Br2F4O/c8-2-1-3(10)5(11)6(4(2)9)14-7(12)13/h1,7H
• InChI Key： BOPDORNPYCETNS-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1OC(F)F)F)F)Br

Computed Properties

• Exact Mass: 337.83880 g/mol
• Monoisotopic Mass: 335.84085 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2
• Molecular Weight: 337.89

Additional information on 1,2-Dibromo-4,5-difluoro-3-(difluoromethoxy)benzene

1,2-Dibromo-4,5-difluoro-3-(difluoromethoxy)benzene (CAS No. 1804512-07-9): An Overview

1,2-Dibromo-4,5-difluoro-3-(difluoromethoxy)benzene (CAS No. 1804512-07-9) is a multifunctional organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound is characterized by its unique combination of bromine, fluorine, and difluoromethoxy functionalities, which endow it with a range of interesting properties and potential applications.

The molecular structure of 1,2-Dibromo-4,5-difluoro-3-(difluoromethoxy)benzene consists of a benzene ring substituted with two bromine atoms at the 1 and 2 positions, two fluorine atoms at the 4 and 5 positions, and a difluoromethoxy group at the 3 position. This intricate arrangement of substituents imparts the molecule with high reactivity and selectivity in various chemical reactions.

In recent years, the synthesis and characterization of 1,2-Dibromo-4,5-difluoro-3-(difluoromethoxy)benzene have been extensively studied. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield. One notable method involves the sequential bromination and fluorination of a benzene derivative followed by the introduction of the difluoromethoxy group. These synthetic strategies have been optimized to minimize side reactions and improve overall efficiency.

The physical properties of 1,2-Dibromo-4,5-difluoro-3-(difluoromethoxy)benzene are also well-documented. It is a solid at room temperature with a melting point typically ranging from 60 to 70°C. The compound exhibits good solubility in common organic solvents such as dichloromethane, acetonitrile, and dimethyl sulfoxide (DMSO). These properties make it suitable for use in various chemical processes and analytical techniques.

In the context of pharmaceutical research, 1,2-Dibromo-4,5-difluoro-3-(difluoromethoxy)benzene has shown promise as an intermediate in the synthesis of novel drug candidates. The presence of bromine and fluorine atoms can enhance the lipophilicity and metabolic stability of drug molecules, which are crucial factors in drug design. Additionally, the difluoromethoxy group can modulate biological activity by influencing receptor binding and enzyme inhibition.

Recent studies have explored the use of 1,2-Dibromo-4,5-difluoro-3-(difluoromethoxy)benzene in the development of antiviral agents. Researchers have synthesized derivatives of this compound that exhibit potent antiviral activity against a range of viral pathogens. These derivatives have been tested in vitro and in vivo models, demonstrating their efficacy in inhibiting viral replication and reducing viral load.

Beyond its applications in pharmaceuticals, 1,2-Dibromo-4,5-difluoro-3-(difluoromethoxy)benzene has also found use in materials science. Its unique electronic properties make it a valuable building block for the synthesis of advanced materials such as polymers and coatings. These materials can be tailored for specific applications in electronics, optics, and energy storage.

The environmental impact of 1,2-Dibromo-4,5-difluoro-3-(difluoromethoxy)benzene is another area of active research. Studies have focused on understanding its biodegradability and potential ecological effects. Preliminary findings suggest that under certain conditions, this compound can be broken down by microorganisms into less harmful byproducts. However, further research is needed to fully assess its environmental fate and impact.

In conclusion, 1,2-Dibromo-4,5-difluoro-3-(difluoromethoxy)benzene (CAS No. 1804512-07-9) is a versatile compound with a wide range of applications in chemical synthesis, pharmaceutical research, materials science, and environmental studies. Its unique molecular structure and functional groups make it an attractive candidate for further exploration and development in these fields.